(3S)-3-hydroxypentanoic acid
Overview
Description
“(3S)-3-hydroxypentanoic acid” is an organic compound with the molecular formula C5H10O3 . It has a molecular weight of 118.13 Da . It is also known by other names such as “(3S)-hydroxypentanoic acid”, “(3S)-hydroxyvaleric acid”, “(S)-3-hydroxypentanoic acid”, and "(S)-3-hydroxyvaleric acid" .
Molecular Structure Analysis
The molecular structure of “(3S)-3-hydroxypentanoic acid” consists of 5 carbon atoms, 10 hydrogen atoms, and 3 oxygen atoms . The InChI code for this compound is "1S/C5H10O3/c1-2-4(6)3-5(7)8/h4,6H,2-3H2,1H3,(H,7,8)/t4-/m0/s1" .Physical And Chemical Properties Analysis
“(3S)-3-hydroxypentanoic acid” has a density of 1.1±0.1 g/cm3, a boiling point of 253.3±23.0 °C at 760 mmHg, and a vapour pressure of 0.0±1.1 mmHg at 25°C . It has an enthalpy of vaporization of 57.0±6.0 kJ/mol and a flash point of 121.2±19.1 °C . The index of refraction is 1.458, and the molar refractivity is 28.3±0.3 cm3 . It has 3 hydrogen bond acceptors, 2 hydrogen bond donors, and 3 freely rotating bonds .Safety and Hazards
The safety data sheet for “(3S)-3-hydroxypentanoic acid” suggests avoiding breathing mist, gas, or vapours, and avoiding contact with skin and eyes . It recommends using personal protective equipment, wearing chemical impermeable gloves, and ensuring adequate ventilation . In case of ingestion of large amounts, it is advised to consult a doctor .
Mechanism of Action
Target of Action
It is known that omega-3 fatty acids, a group to which this compound belongs, interact with various enzymes and receptors in the body .
Mode of Action
Increased levels of eicosapentaenoic acid (EPA) or docosahexaenoic acid (DHA), which are types of omega-3 fatty acids, have shown to decrease the levels of PGE2 and 4 series-LT .
Biochemical Pathways
Omega-3 fatty acids are known to play a crucial role in metabolism and cellular function . They are involved in various biochemical pathways, including those related to inflammation and cellular signaling .
Pharmacokinetics
They are metabolized primarily in the liver and excreted via the kidneys .
Result of Action
They have been linked to improved heart health, reduced inflammation, and protection against several chronic conditions .
Action Environment
Environmental factors can influence the action, efficacy, and stability of (3S)-3-hydroxypentanoic acid. For instance, the production of omega-3 fatty acids in microalgae, a primary source of these compounds, can be influenced by various environmental factors, including light intensity, temperature, and nutrient availability .
properties
IUPAC Name |
(3S)-3-hydroxypentanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10O3/c1-2-4(6)3-5(7)8/h4,6H,2-3H2,1H3,(H,7,8)/t4-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
REKYPYSUBKSCAT-BYPYZUCNSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC(=O)O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@@H](CC(=O)O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
118.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3S)-3-hydroxypentanoic acid | |
CAS RN |
79516-59-9 |
Source
|
| Record name | 3-Hydroxypentanoic acid, (3S)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0079516599 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-HYDROXYPENTANOIC ACID, (3S)- | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4SN90Z7RSH | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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